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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinoline

Cat. No.: B023617

An In-depth Technical Guide to 6-Bromo-2-chloroquinoline: Safety, Handling, and MSDS

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 6-bromo-2-chloroquinoline (CAS No. 1810-71-5), intended for researchers,
scientists, and professionals in drug development. All data is presented to ensure safe
laboratory practices and emergency preparedness.

Hazard Identification and Classification

6-Bromo-2-chloroquinoline is classified as a hazardous substance.[1] The primary hazards
are acute toxicity if swallowed, skin and eye irritation, and potential for respiratory tract
irritation.[1][2][3]

GHS Classification Summary
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. . Hazard
Hazard Class Category Pictogram(s) Signal Word
Statement(s)
Acute Toxicity, H301: Toxic if
Category 3 Danger
Oral swallowed[2]
Skin H315: Causes
Corrosion/Irritatio  Category 2 Warning skin irritation[2]
n (3]
Serious Eye H319: Causes
Damage/Eye Category 2A Warning serious eye
Irritation irritation[2][3]
Specific Target
- H335: May
Organ Toxicity ) ]
(Sing| Category 3 Warning cause respiratory
ingle

g irritation[2][3][4]

Exposure)

Precautionary Statements

A comprehensive list of precautionary statements from aggregated GHS information is provided
below for prevention, response, storage, and disposal.[2][3][4]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline
https://www.xixisys.com/substances/1810-71-5
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline
https://www.xixisys.com/substances/1810-71-5
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline
https://www.xixisys.com/substances/1810-71-5
https://www.fishersci.com/store/msds?partNumber=AAH5489503&productDescription=6-BRMO-2-CHLROQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-chloroquinoline
https://www.xixisys.com/substances/1810-71-5
https://www.fishersci.com/store/msds?partNumber=AAH5489503&productDescription=6-BRMO-2-CHLROQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Type

Code(s)

Statement

Prevention

P261, P264, P270, P271,
P280

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[3][4] Wash face, hands,
and any exposed skin
thoroughly after handling.[3][4]
Do not eat, drink or smoke
when using this product.[2]
Use only outdoors or in a well-
ventilated area.[3][4] Wear
protective gloves/protective
clothing/eye protection/face

protection.[3][4]

Response

P301+P316, P302+P352,
P304+P340,

P305+P351+P338, P319,
P321, P330, P332+P317,
P337+P317, P362+P364

IF SWALLOWED: Get
emergency medical help
immediately.[2] IF ON SKIN:
Wash with plenty of soap and
water.[3][4] IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[3][4] IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.[3]
[4] Get medical help if you feel
unwell.[3] Specific treatment is
required.[3] Rinse mouth.[2] If
skin irritation occurs: Get
medical help.[3] If eye irritation
persists: Get medical help.[4]
Take off contaminated clothing

and wash it before reuse.[3][4]

Storage

P403+P233, P405

Store in a well-ventilated
place. Keep container tightly
closed.[3][4] Store locked up.
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[3][4] It is also recommended
to keep the product
refrigerated.[4]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[2][3][4]

Physical and Chemical Properties

6-Bromo-2-chloroquinoline is a halogenated aromatic heterocyclic compound.[5] It exists as
a solid, with an appearance ranging from white to yellow, orange, or brown powder or crystals.

[4115]

Property Value

Molecular Formula CoHsBrCIN[2][5]

Molecular Weight 242.50 g/mol [2][5]

Appearance Brown Solid[4]

Melting Point 148 - 150 °C / 298.4 - 302 °F[4][6]
Boiling Point 325.7£22.0°C (Predicted)[6]

Solubility Soluble in Chloroform and Methanol[5]
Density 1.673+0.06 g/cm3 (Predicted)[6]

pKa (Acidity Coefficient) -0.48+0.43 (Predicted)[6]

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the chemical's
integrity.

Handling Procedures:

o Ventilation: Handle in a well-ventilated place, preferably under a chemical fume hood.[7]
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» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Smoking,
eating, and drinking are prohibited in the work area.[6]

o Exposure Avoidance: Avoid contact with skin, eyes, and clothing.[4][7] Do not breathe in
dust, fumes, or vapors.[4][7]

e Dust Formation: Avoid the formation of dust and aerosols.[8]
Storage Conditions:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][4][9]

o Temperature: It is recommended to keep the product refrigerated.[4] Stock solutions should
be stored at -80°C for up to 6 months or -20°C for up to 1 month.[10]

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[4][7]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Engineering Controls:
o Ensure adequate ventilation in the handling area.[8]
o Eyewash stations and safety showers must be close to the workstation.[7]

Personal Protective Equipment (PPE) Summary
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Protection Type Specifications

Weatr tightly fitting safety goggles with side-
shields conforming to EN166 (EU) or NIOSH
(US) approved standards.[8][9] A face shield

may also be required.[7]

Eye/Face

Wear appropriate protective gloves (e.g.,
Ski chemical-resistant) and clothing, such as a lab
in
coat, to prevent skin exposure.[4][8] Impervious

clothing may be necessary.[8]

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European
Respiratory Standard EN 149 approved respirator.[4][7] A

full-face respirator may be required in certain

situations.[9]

First-Aid Measures

In case of exposure, immediate medical attention is critical. The following table outlines first-aid

protocols.
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Exposure Route First-Aid Protocol

Remove the victim to fresh air immediately.[4] If

breathing is difficult, give oxygen.[3] If not
Inhalation breathing, give artificial respiration.[4][8] Seek

medical attention if symptoms occur or if you

feel unwell.[4]

Immediately wash off with plenty of soap and
water for at least 15 minutes.[4][8] Remove

Skin Contact contaminated clothing and wash it before reuse.
[4] If skin irritation persists, get medical

advice/attention.[4]

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids.[4][8] Remove contact lenses if present

and easy to do.[4] If eye irritation persists, seek

medical attention.[4]

Clean mouth with water and drink plenty of

water afterward.[4] Do NOT induce vomiting.[9]
Ingestion Never give anything by mouth to an

unconscious person.[8] Call a physician or

Poison Control Center immediately.[9][11]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[4][8][9]

o Specific Hazards: During a fire, hazardous decomposition products may be formed, including
carbon monoxide (CO), carbon dioxide (CO3), nitrogen oxides (NOXx), hydrogen chloride, and
hydrogen bromide.[4] Containers may explode when heated.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][8]
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Accidental Release Measures:

e Personal Precautions: Use personal protective equipment as required.[7][8] Avoid dust
formation and breathing vapors or dust.[8] Evacuate personnel to safe areas and ensure
adequate ventilation.[8]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[9] Do not let
the product enter drains or surface water.[7][12]

e Containment and Cleanup: For small spills, soak up with inert absorbent material.[7] For
large spills, dike the area to contain the spill.[6] Collect the material using non-sparking tools
and place it in a suitable, closed container for disposal.[13][14] The spill area can be rinsed
with a large amount of water.[6]

Stability and Reactivity

e Reactivity: No information available.

o Chemical Stability: Stable under recommended storage conditions.[5]

e Hazardous Reactions: None under normal processing.

o Conditions to Avoid: Incompatible products, heat, flames, and sparks. Avoid dust formation.
e Incompatible Materials: Strong oxidizing agents, strong acids.[4][7]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOx), Hydrogen chloride, Hydrogen bromide.[4]

Toxicological Information

Detailed toxicological studies on 6-bromo-2-chloroquinoline are limited. However, GHS
classifications indicate it is toxic if swallowed and causes skin, eye, and respiratory irritation.[2]
No quantitative data on acute toxicity (LD50/LC50), carcinogenicity, or reproductive toxicity is
readily available in the provided search results.

Experimental Protocols
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Check Availability & Pricing

While specific experimental protocols for toxicity testing of 6-bromo-2-chloroquinoline were
not found, standard laboratory procedures for handling and first aid should be followed as
detailed in the sections above. The general protocol for handling a solid chemical of this hazard
level involves:

» Risk Assessment: Before use, conduct a thorough risk assessment for the planned
experiment.

e Engineering Controls: Work within a certified chemical fume hood to minimize inhalation
exposure.

o Personal Protective Equipment: Wear the specified PPE, including a lab coat, safety
goggles, and appropriate chemical-resistant gloves.

e Weighing and Transfer: When weighing, use a balance with a draft shield or conduct the
operation in a fume hood to prevent dust dispersal. Use appropriate tools (spatulas) for
transfer.

o Reaction Setup: Ensure all glassware is properly secured. If heating, use a controlled
heating source (e.g., heating mantle with a temperature controller).

o Decontamination and Waste Disposal: Decontaminate all surfaces and equipment after use.
Dispose of waste in a clearly labeled, sealed container according to institutional and
regulatory guidelines.

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 6-bromo-2-
chloroquinoline, from initial assessment to emergency response.
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Caption: Workflow for safe handling of 6-Bromo-2-chloroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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